5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine
Overview
Description
5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine is a heterocyclic compound . It has been synthesized and studied for its potential as an arginine vasopressin antagonist .
Synthesis Analysis
A variety of novel heterocyclic compounds having thienoazepine, pyrroloazepine, furoazepine, and thienodiazepine skeletons were synthesized . The synthesis process involved the creation of these various skeletons, which were then used to create the final compound .Molecular Structure Analysis
The molecular structure of 5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine is complex, with a variety of heterocyclic compounds forming its structure . These include thienoazepine, pyrroloazepine, furoazepine, and thienodiazepine skeletons .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine are complex and involve the formation of a variety of heterocyclic compounds . These reactions were carefully controlled to ensure the correct formation of the final compound .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine were evaluated during its synthesis . After further pharmacological and toxicological evaluation as well as physical properties, the hydrochloride 2 (JTV-605) of compound 1 was selected for clinical studies as a potent AVP antagonist with a long duration of action .Scientific Research Applications
Arginine Vasopressin Antagonist
“5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine” derivatives have been found to be potent antagonists of arginine vasopressin (AVP) . AVP is a hormone that regulates water balance in the body. These derivatives can bind to AVP receptors in the liver (V1), kidney (V2), human platelet plasma membranes, and recombinant human CHO cells (V2), inhibiting the action of AVP .
Diuretic Effect
The “5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine” derivatives have demonstrated a diuretic effect in rats . Diuretics are substances that promote diuresis, the increased production of urine. This can be beneficial in conditions where removing excess water from the body is desirable .
Structure-Activity Relationship Studies
These compounds have been used in detailed studies of structure-activity relationships . Understanding how changes in the structure of a molecule affect its activity can provide valuable insights for drug design and development .
Clinical Studies
One of the “5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine” derivatives, known as the hydrochloride 2 (JTV-605) of compound 1, has been selected for clinical studies . Clinical studies are crucial for assessing the safety and efficacy of new drugs .
Synthesis of Novel Heterocyclic Compounds
“5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine” is used in the synthesis of novel heterocyclic compounds having thienoazepine, pyrroloazepine, furoazepine, and thienodiazepine skeletons . These novel compounds can have a variety of applications in medicinal chemistry .
Mechanism of Action
Target of Action
The primary target of 5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine is the Arginine Vasopressin (AVP) receptor . AVP receptors play a crucial role in maintaining fluid balance, vascular tone, and the regulation of the stress response in the body .
Mode of Action
5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine acts as an antagonist to the AVP receptors . It binds to these receptors and inhibits the action of AVP, thereby modulating the physiological responses controlled by AVP .
Biochemical Pathways
The compound’s antagonistic action on AVP receptors affects several biochemical pathways. It inhibits AVP-induced hypertension (via V1 receptors) and shows a diuretic effect (via V2 receptors) . These effects indicate that the compound impacts the cardiovascular and renal systems .
Result of Action
The antagonistic action of 5,6,7,8-Tetrahydro-4H-thieno[3,2-B]azepine on AVP receptors results in the modulation of fluid balance and vascular tone . It also inhibits AVP-induced hypertension and promotes diuresis .
properties
IUPAC Name |
5,6,7,8-tetrahydro-4H-thieno[3,2-b]azepine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NS/c1-2-5-9-7-4-6-10-8(7)3-1/h4,6,9H,1-3,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXQBADSCRTXJPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC2=C(C1)SC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90473027 | |
Record name | 5,6,7,8-TETRAHYDRO-4H-THIENO[3,2-B]AZEPINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90473027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
180340-57-2 | |
Record name | 5,6,7,8-TETRAHYDRO-4H-THIENO[3,2-B]AZEPINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90473027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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